Cas no 2034349-08-9 (2-ethoxy-N-{[3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide)

• Product name: 2-ethoxy-N-{[3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide
• CAS No: 2034349-08-9
• MF: C₁₂H₁₄N₄O₄
• MW: 278.263962268829
• CID: 5551543

2-ethoxy-N-{[3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• 2-ethoxy-N-{[3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide

• Inchi： 1S/C12H14N4O4/c1-2-19-7-10(18)14-6-11-15-12(16-20-11)8-3-4-13-9(17)5-8/h3-5H,2,6-7H2,1H3,(H,13,17)(H,14,18)
• InChI Key： INQXJLKAWRNJHZ-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(C2C=CNC(=O)C=2)N=1)(=O)COCC

Additional information on 2-ethoxy-N-{[3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide

Introduction to 2-ethoxy-N-{[3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide and Its Significance in Modern Chemical Biology

2-ethoxy-N-{[3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide, identified by the CAS number 2034349-08-9, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its fusion of heterocyclic moieties and functional groups, has garnered attention due to its potential pharmacological properties and mechanisms of action. The compound's synthesis and applications are deeply intertwined with the latest advancements in medicinal chemistry, offering a unique perspective on the development of novel therapeutic agents.

The molecular backbone of 2-ethoxy-N-{[3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide incorporates elements that are frequently explored in the design of bioactive molecules. Specifically, the presence of a dihydropyridine ring and an oxadiazole moiety suggests a potential for interaction with biological targets that are sensitive to such structural features. Dihydropyridines, for instance, are well-known for their role in calcium channel modulation, while oxadiazoles have been implicated in various biological processes due to their stability and reactivity. The combination of these motifs within a single molecule opens up possibilities for multifunctional activity.

In recent years, there has been a surge in research focused on the development of molecules that can modulate inflammatory pathways and cellular signaling cascades. The CAS no2034349-08-9 compound fits into this broader context as it contains structural elements that could potentially interfere with key enzymes or receptors involved in these pathways. For instance, the acetamide group is often utilized in drug design due to its ability to enhance binding affinity and metabolic stability. When coupled with the ethoxy substituent and the complex oxadiazole-dihydropyridine core, the compound may exhibit properties that make it a promising candidate for further investigation.

The synthesis of 2-ethoxy-N-{[3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and conditions to ensure the formation of the desired heterocyclic framework. Techniques such as cyclization reactions and nucleophilic substitutions are pivotal in constructing the intricate scaffold. The precision required in these synthetic steps underscores the importance of advanced methodologies in modern drug discovery. The successful synthesis not only demonstrates the chemist's skill but also paves the way for further structural modifications and biological evaluations.

From a pharmacological standpoint, 2-ethoxy-N-{[3-(2-oxo-1,2-dihydropyridin-4-yll)-1,2,4 oxadiazol 5 yl]methyl}acetamide holds promise as a lead compound for therapeutic intervention. Its unique structural features suggest potential applications in areas such as anti-inflammatory therapy, neuroprotection, and even oncology. The dihydropyridine component alone has been extensively studied for its vasodilatory effects and potential use in cardiovascular diseases. When integrated into a more complex molecule like this one, it is conceivable that additional therapeutic benefits could be uncovered through synergistic interactions between different parts of the molecule.

The exploration of CAS no2034349 08 9 also aligns with current trends in drug discovery towards personalized medicine and targeted therapies. By understanding how this compound interacts with specific biological targets at a molecular level, researchers can begin to tailor its properties to meet individual patient needs. This approach is particularly relevant in diseases where genetic variability plays a significant role. Furthermore, computational methods such as molecular docking and virtual screening are being employed to predict how 2 ethoxy N {[3 3 methoxy 12 dihydropyridin 44 yl 12 24 oxadiazol 55 yl]methyl}acetamide might behave within different biological contexts.

Future directions for research on this compound may include evaluating its efficacy in preclinical models and identifying potential side effects or toxicities. Additionally; modifications to its structure could be explored to enhance its pharmacokinetic profile or target specificity without compromising its biological activity. Collaborative efforts between chemists; biologists; pharmacologists; and clinicians will be essential; as they bring together diverse expertise needed; to fully realize; the therapeutic potential; of such compounds.

In conclusion,CAS no2034349 08 9 represents more than just an interesting molecular structure; it embodies;the spirit innovation that drives modern chemical biology forward It exemplifies how combining sophisticated synthetic chemistry with rigorous biological evaluation can lead;to discoveries that have profound implications for human health Understanding compounds like [bold]this one[/bold] enriches our knowledge base provides new tools for treating disease ultimately improving quality life worldwide As field continues evolve expect see increasingly complex molecules emerge each offering new opportunities scientific exploration clinical application